Cas no 202118-70-5 (1-hydroxy-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 1-hydroxy-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 202118-70-5
• MF: C₆H₅NO₄
• MW: 155.108201742172
• MDL: MFCD00186535
• CID: 241011
• PubChem ID: 19377971
• Update Time: 2025-07-30

1-hydroxy-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 1,2-dihydro-1-hydroxy-2-oxo-
• 3-Pyridinecarboxylicacid,1,2-dihydro-1-hydroxy-2-oxo-(9CI)
• EN300-135585
• A909693
• F74450
• 3-Pyridinecarboxylic acid, 1,2-dihydro-1-hydroxy-2-oxo-
• 1-HYDROXY-2-OXOPYRIDINE-3-CARBOXYLIC ACID
• SCHEMBL7828749
• CS-0233716
• Z1255442590
• AKOS016371171
• 202118-70-5
• 1-hydroxy-2-oxo-1,2-dihydropyridine-3-carboxylicacid
• CIA11870
• SCHEMBL8847256
• 1-hydroxy-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• MDL： MFCD00186535
• Inchi： 1S/C6H5NO4/c8-5-4(6(9)10)2-1-3-7(5)11/h1-3,11H,(H,9,10)
• InChI Key： VQLWLSUQDIXNBD-UHFFFAOYSA-N
• SMILES： ON1C=CC=C(C(=O)O)C1=O

Computed Properties

• Exact Mass: 155.02185
• Monoisotopic Mass: 155.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.84

1-hydroxy-2-oxo-1,2-dihydropyridine-3-carboxylic acid Security Information

• Storage Condition：(BD528707)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids